2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide

• IUPAC Name: 2-(4-bromonaphthalen-1-yl)-N-[(E)-(1,2-dimethylindol-3-yl)methylideneamino]acetamide
• InChI: InChI=1S/C23H20BrN3O/c1-15-20(19-9-5-6-10-22(19)27(15)2)14-25-26-23(28)13-16-11-12-21(24)18-8-4-3-7-17(16)18/h3-12,14H,13H2,1-2H3,(H,26,28)/b25-14+
• InChI Key: QJDURQLNSFIAFZ-AFUMVMLFSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C=NNC(=O)CC3=CC=C(C4=CC=CC=C34)Br
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1C)/C=N/NC(=O)CC3=CC=C(C4=CC=CC=C34)Br
• Molecular Formula: C23H20BrN3O
• Molecular Weight: 434.3 g/mol

Description

2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide, also known as BR-DIM, is a synthetic compound that has gained attention in the field of cancer research due to its potential anti-tumor properties.

Mechanism of Action

The exact mechanism of action of 2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide is not fully understood. However, it is believed to exert its anti-cancer effects through multiple pathways, including inhibition of cell cycle progression, induction of oxidative stress, and modulation of signaling pathways.
Biochemical and Physiological Effects:
2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide has been shown to have minimal toxicity and does not appear to affect normal cells. Additionally, it has been found to have anti-inflammatory properties and may have potential as a therapeutic agent for other diseases, such as arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. Additionally, it has been shown to have minimal toxicity, making it a potentially safe and effective therapeutic agent. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

For research on 2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide include further investigation into its mechanism of action, as well as its potential as a therapeutic agent for other diseases. Additionally, studies on its efficacy in animal models and clinical trials are needed to determine its safety and effectiveness in humans.

Scientific Research Applications

2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide has been studied extensively for its potential anti-cancer properties. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, 2-(4-bromo-1-naphthyl)-N'-[(1,2-dimethyl-1H-indol-3-yl)methylene]acetohydrazide has been found to induce apoptosis, or programmed cell death, in cancer cells.